Cas no 1509555-81-0 (1-(3-bromopyridin-2-yl)cyclopropylmethanamine)

• Product Name: 1-(3-bromopyridin-2-yl)cyclopropylmethanamine
• CAS No: 1509555-81-0
• MF: C₉H₁₁BrN₂
• MW: 227.101041078568
• CID: 6479831
• PubChem ID: 96889903
• Update Time: 2025-05-19

1-(3-bromopyridin-2-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromopyridin-2-yl)cyclopropylmethanamine
• (1-(3-bromopyridin-2-yl)cyclopropyl)methanamine
• Cyclopropanemethanamine, 1-(3-bromo-2-pyridinyl)-

• Inchi： 1S/C9H11BrN2/c10-7-2-1-5-12-8(7)9(6-11)3-4-9/h1-2,5H,3-4,6,11H2
• InChI Key： WRQQZYKZSLWONG-UHFFFAOYSA-N
• SMILES： C1(C2=NC=CC=C2Br)(CN)CC1

Experimental Properties

• Density: 1.513±0.06 g/cm3(Predicted)
• Boiling Point: 306.0±27.0 °C(Predicted)
• pka: 10.36±0.29(Predicted)

Additional information on 1-(3-bromopyridin-2-yl)cyclopropylmethanamine

Introduction to 1-(3-bromopyridin-2-yl)cyclopropylmethanamine (CAS No. 1509555-81-0)

1-(3-bromopyridin-2-yl)cyclopropylmethanamine, identified by its Chemical Abstracts Service (CAS) number 1509555-81-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to a class of heterocyclic derivatives characterized by a brominated pyridine moiety linked to a cyclopropylmethylamine group. The structural features of this molecule make it a promising candidate for further exploration in drug discovery and development, particularly in the design of novel therapeutic agents targeting various biological pathways.

The bromopyridine component of 1-(3-bromopyridin-2-yl)cyclopropylmethanamine is a key pharmacophore that contributes to its potential biological activity. Pyridine derivatives are widely recognized for their role in medicinal chemistry due to their ability to interact with biological targets such as enzymes and receptors. The presence of a bromine atom at the 3-position enhances the electrophilicity of the pyridine ring, making it more susceptible to nucleophilic substitution reactions, which is a common strategy in drug design for introducing functional groups or linking different molecular fragments.

Additionally, the cyclopropylmethylamine moiety in this compound introduces a rigid, three-membered ring structure that can influence the conformation and binding properties of the molecule. Cyclopropane rings are known to increase metabolic stability and binding affinity in certain drug candidates, making them valuable in the development of small-molecule inhibitors. The combination of these structural elements in 1-(3-bromopyridin-2-yl)cyclopropylmethanamine suggests potential applications in the inhibition of enzymes or receptors involved in diseases such as cancer, inflammation, and neurodegenerative disorders.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to more efficiently identify and optimize compounds like 1-(3-bromopyridin-2-yl)cyclopropylmethanamine for therapeutic use. These methodologies allow for the rapid evaluation of molecular interactions and the prediction of pharmacokinetic properties, which are crucial for the development of safe and effective drugs. The compound's structural features make it an attractive scaffold for further derivatization, allowing chemists to fine-tune its properties for specific biological targets.

In the context of current research, 1-(3-bromopyridin-2-yl)cyclopropylmethanamine has been investigated for its potential role in modulating kinases, which are enzymes that play a critical role in cell signaling pathways. Dysregulation of kinases is associated with numerous diseases, including cancer, making them prime targets for therapeutic intervention. The bromopyridine moiety can serve as a hinge-binding region, interacting with key residues in the active site of kinases, while the cyclopropylmethylamine group can provide additional steric constraints that enhance binding specificity.

Moreover, the compound's ability to undergo further chemical modifications makes it a versatile building block for generating libraries of analogs. Functional groups such as amines and bromides can be readily manipulated through various synthetic strategies, allowing researchers to explore different chemical spaces and identify novel bioactive molecules. This flexibility is particularly valuable in hit-to-lead optimization campaigns, where small changes in structure can significantly alter biological activity.

The synthesis of 1-(3-bromopyridin-2-yl)cyclopropylmethanamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions at the brominated pyridine ring followed by functional group transformations on the cyclopropylmethylamine moiety. Advances in synthetic methodologies have enabled more efficient and sustainable approaches to constructing complex molecules like this one, reducing waste and minimizing environmental impact.

As interest in personalized medicine grows, compounds like 1-(3-bromopyridin-2-yl)cyclopropylmethanamine are being evaluated for their potential use in targeted therapies. By understanding how these molecules interact with specific biological targets at the molecular level, researchers can develop treatments that are tailored to individual patients' needs. This approach not only improves treatment efficacy but also reduces side effects by minimizing off-target interactions.

In conclusion, 1-(3-bromopyridin-2-yl)cyclopropylmethanamine (CAS No. 1509555-81-0) represents an exciting opportunity for innovation in pharmaceutical research. Its unique structural features and potential biological activities make it a valuable asset in the quest for new therapeutic agents. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.